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Introduction
Deschloronorketamine (DCK) is a synthetic dissociative anesthetic and a structural analog of

ketamine.[1][2] It has emerged as a new psychoactive substance (NPS) on the illicit drug

market, often sold as a "research chemical" or misrepresented as ketamine.[2] Due to its

potential for abuse and association with adverse health events, the detection and quantification

of DCK and its metabolites in biological specimens are critical in forensic toxicology

investigations, clinical diagnostics, and drug metabolism studies.

This document provides detailed application notes and protocols for the analysis of

deschloronorketamine in various biological matrices, based on current scientific literature. It is

intended to guide researchers, scientists, and drug development professionals in establishing

robust and reliable analytical methods for this compound.

Analytical Methods
The primary analytical techniques for the identification and quantification of

deschloronorketamine and its metabolites are gas chromatography-mass spectrometry (GC-

MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][4][5][6] LC-
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MS/MS, particularly with high-resolution mass spectrometry (HRMS), is often preferred for its

high sensitivity and specificity.[2][4][5]

Data Presentation: Quantitative Analytical Parameters
The following table summarizes the quantitative data from various validated methods for the

analysis of deschloronorketamine and its related compounds in different biological matrices.
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Deschlo
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Urine
LC-

MS/MS
1 ng/mL - - - - [7]

Deschlo

ronorke

tamine

Serum

LC-

MS/MS

(MRM)

- - -
86% -

112%

3%

(averag

e)

[2]
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LC-

MS/MS

(MRM)

- - -
80% -
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(averag

e)

[2]

Ketami

ne
Urine GC-MS

10

ng/mL
- -

-12.50

% -

8.17%

- [8]

Norketa

mine
Urine GC-MS

10

ng/mL
- -

-12.50

% -

8.17%

- [8]

Dehydr
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amine

Urine GC-MS
30

ng/mL
- -

-12.50

% -

8.17%

- [8]

Ketami

ne
Hair

LC-

MS/MS

0.1

ng/mg

0.2

ng/mg

0.1 - 10

ng/mg
<5% <5% [9]
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Hair

LC-

MS/MS

0.1

ng/mg

0.2
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0.1 - 10

ng/mg
<5% <5% [9]
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Protocol 1: Qualitative Screening of
Deschloronorketamine in Urine by LC-MS/MS
This protocol is adapted from a rapid screening method for various amphetamine- and

ketamine-type drugs.[7]

1. Sample Preparation:

To 0.2 mL of urine, add internal standards (ISTDs).
Add 0.4 mL of acidified methanol.
Vortex the mixture.
Centrifuge to pellet any precipitates.
Pass the supernatant through a dual mode extraction (DME) column for cleanup.

2. LC-MS/MS Analysis:

Chromatographic Separation: Utilize a C18 analytical column with gradient elution.
Mass Spectrometry: Operate the mass spectrometer in a multiple reaction monitoring (MRM)
mode for targeted analysis.

3. Expected Results:

The limit of detection (LOD) for deschloronorketamine using this method is approximately 1
ng/mL.[7]

Protocol 2: Quantification of Deschloronorketamine and
its Metabolites in Serum and Brain Tissue by LC-MS/MS
This protocol is based on a validated method for tracking deschloronorketamine and its

metabolites.[2]

1. Sample Preparation (Serum):

Perform a protein precipitation step by adding a suitable organic solvent (e.g., acetonitrile) to
the serum sample.
Vortex and centrifuge to separate the precipitated proteins.
Evaporate the supernatant to dryness and reconstitute in the mobile phase for injection.
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2. Sample Preparation (Brain Tissue):

Homogenize the brain tissue in a suitable buffer.
Perform a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the analytes
from the tissue matrix.
Evaporate the extraction solvent and reconstitute the residue in the mobile phase.

3. LC-MS/MS Analysis:

Instrumentation: A triple quadrupole mass spectrometer is used for this method.[2]
Ionization: Electrospray ionization (ESI) in positive mode.
Detection: Multiple Reaction Monitoring (MRM) is used for quantification, with specific
precursor-to-product ion transitions for deschloronorketamine and its metabolites (e.g.,
nordeschloroketamine, trans-dihydrodeschloroketamine, cis- and trans-
dihydronordeschloroketamine).[2]

4. Method Validation:

The method should be validated for accuracy, precision, linearity, and sensitivity according to
forensic toxicology guidelines.
The reported intra-day accuracy for serum ranged from 86% to 112% with an average
precision of 3%.[2]
For brain tissue, the intra-day accuracy was between 80% and 125% with an average
precision of 7%.[2]

Protocol 3: Analysis of Deschloronorketamine in Hair by
LC-MS/MS
Hair analysis provides a longer detection window for drug use. This protocol outlines a general

procedure.

1. Sample Preparation:

Decontamination: Wash hair segments (e.g., 0-3 cm, 3-6 cm) with dichloromethane to
remove external contamination.[10]
Extraction: Extract the decontaminated hair using a mixture of hexane/ethyl acetate (1:1) and
chloroform/isopropanol (4:1).[10] Alternatively, pulverize the hair in methanol containing an
internal standard.[11]
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Cleanup: The extract may require further cleanup using solid-phase extraction (SPE).

2. LC-MS/MS Analysis:

Analyze the reconstituted extract using an LC-MS/MS system, similar to the serum and brain
tissue protocol.
Monitor for the parent drug and its metabolites. Nor-2F-DCK has been identified as a reliable
target analyte in hair for the related compound 2-fluorodeschloroketamine.[10]

Visualizations
Experimental Workflow for Deschloronorketamine
Analysis in Urine
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Caption: Workflow for Urine Sample Analysis.
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Metabolic Pathway of Deschloronorketamine
The metabolism of deschloronorketamine involves several key reactions.

Deschloronorketamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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